Erbium(III) hexafluoroacetylacetonate hydrate

Specification

• CAS No.: 18923-92-7
• Molecular Formula: C15H8ErF18O7
• Molecular Weight: 809.452
• IUPAC Name: erbium;(Z)-1,1,1,5,5,5-hexafluoro-4-hydroxypent-3-en-2-one;hydrate
• Standard InChI: InChI=1S/3C5H2F6O2.Er.H2O/c3*6-4(7,8)2(12)1-3(13)5(9,10)11;;/h3*1,12H;;1H2/b3*2-1-
• Standard InChI Key: WLJRJAVIMPXKRE-AHUNZLEGSA-N
• SMILES: C(=C(C(F)(F)F)O)C(=O)C(F)(F)F.C(=C(C(F)(F)F)O)C(=O)C(F)(F)F.C(=C(C(F)(F)F)O)C(=O)C(F)(F)F.O.[Er]

Introduction

Chemical Properties

Coordination Chemistry

Erbium(III) hexafluoroacetylacetonate hydrate features erbium in the +3 oxidation state, which is the most stable oxidation state for this lanthanide element. The coordination sphere around the erbium center involves three hexafluoroacetylacetonate ligands, which are bidentate and coordinate through oxygen atoms to form a stable complex. The presence of fluorine atoms in the ligands affects the electronic environment around the metal center, influencing both the physical and chemical properties of the compound.

The coordination geometry of erbium complexes can vary, but research on similar erbium compounds indicates that the metal typically adopts coordination numbers between 6 and 8. In some erbium complexes, Er-O bond lengths have been reported to range from approximately 2.056 to 2.145 Å, with the exact values depending on the specific coordination environment and neighboring atoms. The coordination chemistry of this compound is fundamental to understanding its behavior in various applications and reactions.

Stability and Reactivity

The compound exhibits paramagnetic properties due to the presence of unpaired electrons in the erbium(III) ion, making it potentially useful in magnetic resonance applications. This paramagnetic nature influences how the compound interacts with magnetic fields and can be exploited in specific analytical techniques and applications.

Synthesis Methods

Purification Techniques

Purification of erbium(III) hexafluoroacetylacetonate hydrate typically involves crystallization techniques, often from organic solvents. The compound has been reported to form crystals when left to crystallize from solutions at room temperature. The purity of the compound can be confirmed using various analytical techniques, including powder X-ray diffraction (PXRD), which allows comparison of the experimental patterns with those simulated from single-crystal X-ray diffraction data.

Commercial sources offer the compound in various purities, including 99%, 99.9%, and 99.99%, indicating that effective purification methods have been developed for this material. The availability of high-purity forms is essential for applications requiring precise chemical compositions, such as in thin film deposition and optoelectronic device fabrication.

Applications

Optoelectronic Applications

Erbium(III) hexafluoroacetylacetonate hydrate serves as an important precursor in the synthesis of erbium-doped materials for optoelectronic devices and lasers. The unique electronic properties of the erbium ion, particularly its ability to emit in the infrared region, make erbium compounds valuable in the development of optical amplifiers, fiber optics, and lasers for telecommunications applications.

The compound is also utilized in thin film deposition processes and LED manufacturing, contributing to the development of advanced optoelectronic components. These applications leverage the specific luminescence properties of erbium compounds, which can emit light at wavelengths important for telecommunications and other optical applications.

Research and Development Uses

As a coordination compound of erbium, hexafluoroacetylacetonate hydrate plays a significant role in chemical research and synthesis. It serves as a model compound for studying the coordination chemistry of lanthanides and as a precursor for the synthesis of more complex erbium-containing materials. Researchers utilize this compound to investigate fundamental aspects of rare earth chemistry and to develop new materials with specific functional properties.

Property	Specification
CAS Number	18923-92-7
Molecular Formula	Er(CF₃COCHCOCF₃)₃- xH₂O
Molecular Weight	806.43 - 809.45 g/mol
Appearance	Pink crystals
Available Purities	95%, 99%, 99.9%, 99.99%
Storage Recommendation	2-8°C, dark, nitrogen storage

Different suppliers may provide the compound under various product codes and with specific quality assurance documentation, such as Certificates of Analysis and Safety Data Sheets. The price range for this compound varies significantly based on quantity and purity, with examples ranging from approximately 200 to 760 euros for quantities between 1 and 5 grams.

Market Applications

The market for erbium(III) hexafluoroacetylacetonate hydrate encompasses various industrial and research applications. The compound is utilized in thin film deposition processes, LED manufacturing, and as a precursor for optoelectronic materials. These applications drive the commercial demand for the compound, particularly in high-technology sectors focused on photonics and advanced materials.

American Elements is noted as one supplier of this compound, marketing it under their trade name "AE OrganometallicsTM". Other suppliers also offer the compound with various specifications and delivery timeframes, indicating an established market for this material. The specialized nature of this compound suggests that it primarily serves niche applications in research and high-tech manufacturing rather than bulk chemical production.

Recent Research Findings

Studies on Related Erbium Complexes

While specific research directly involving erbium(III) hexafluoroacetylacetonate hydrate is limited in the provided search results, studies on related erbium complexes offer insights into potential properties and applications. Research has investigated the synthesis and characterization of low-coordinate erbium(III) single-molecule magnets, which undergo ligand addition reactions to form trinuclear photochromic nanomagnets. These studies demonstrate the diverse coordination chemistry of erbium and its potential in molecular magnetism.

In these related compounds, interesting structural features have been observed, such as variations in Er-O bond lengths depending on the position of the erbium atom within multinuclear complexes. For example, terminal erbium atoms showed Er-O bond lengths within the range of 2.056-2.094 Å, while central erbium atoms exhibited slightly longer bonds (2.095-2.145 Å). Similar variations were noted for Er-N bonds, indicating the structural flexibility of erbium coordination environments.